Cas no 62432-75-1 (2-Oxazolidinone, 3,5,5-trimethyl-)
62432-75-1 structure
Product Name:2-Oxazolidinone, 3,5,5-trimethyl-
CAS No:62432-75-1
MF:C6H11NO2
MW:129.157041788101
CID:444995
PubChem ID:12318030
Update Time:2025-04-19
2-Oxazolidinone, 3,5,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolidinone, 3,5,5-trimethyl-
- 3,5,5-trimethyl-1,3-oxazolidin-2-one
- SCHEMBL6551919
- DTXSID40487997
- 62432-75-1
-
- Inchi： 1S/C6H11NO2/c1-6(2)4-7(3)5(8)9-6/h4H2,1-3H3
- InChI Key： FIFQWCKXIHBTEB-UHFFFAOYSA-N
- SMILES： O1C(N(C)CC1(C)C)=O
Computed Properties
- Exact Mass: 129.07903
- Monoisotopic Mass: 129.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
2-Oxazolidinone, 3,5,5-trimethyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
62432-75-1 (2-Oxazolidinone, 3,5,5-trimethyl-) Related Products
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